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Compound of Interest

Compound Name: NIK-IN-2

Cat. No.: B10771558

An objective head-to-head comparison between NIK-IN-2 and XT2 is not feasible as they are
fundamentally different products with disparate applications. NIK-IN-2 is a chemical compound,
specifically a potent and selective inhibitor of NF-kB-inducing kinase (NIK), utilized in
biomedical research. In contrast, the XT2, specifically the Fuijifilm X-T2, is a mirrorless digital
camera designed for photography and videography.

This guide will, therefore, provide a detailed overview of each product within its respective field,
presenting available experimental data for NIK-IN-2 and performance specifications for the
Fujifilm X-T2.

NIK-IN-2: A Potent Kinase Inhibitor

NIK-IN-2 is a small molecule inhibitor that targets NF-kB-inducing kinase (NIK), a crucial
component of the noncanonical NF-kB signaling pathway.[1][2] This pathway plays a significant
role in lymphoid organ development, B-cell maturation, and has been implicated in chronic
inflammatory diseases and some cancers.[2][3] Overactivation of NIK is associated with the
pathogenesis of various human diseases, making it an attractive target for therapeutic
intervention.[3]

Biochemical and Cellular Profile

Parameter Value Reference
Target NF-kB-inducing kinase (NIK)
plC50 7.4
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pIC50: The negative logarithm of the half maximal inhibitory concentration (IC50). A higher
value indicates greater potency.

Mechanism of Action

In unstimulated cells, NIK is continuously targeted for degradation by a protein complex. Upon
stimulation by specific ligands, this degradation process is halted, leading to the accumulation
and activation of NIK. Activated NIK then phosphorylates and activates IkB kinase a (IKKa),
which in turn phosphorylates the NF-kB precursor protein p100. This leads to the processing of
p100 into p52, which then forms a complex with RelB. This p52-RelB dimer translocates to the
nucleus to regulate the expression of target genes involved in inflammation and immunity. NIK-
IN-2, as a potent inhibitor, blocks the kinase activity of NIK, thereby preventing these
downstream signaling events.

// Nodes Ligand [label="Ligand\n(e.g., BAFF, LTB)", fillcolor="#F1F3F4", fontcolor="#202124"];
Receptor [label="Receptor", fillcolor="#F1F3F4", fontcolor="#202124"]; TRAF_complex
[label="TRAF2/3-clAP1/2\nComplex", fillcolor="#F1F3F4", fontcolor="#202124"]; NIK
[label="NIK", fillcolor="#4285F4", fontcolor="#FFFFFF"]; NIK_IN_2 [label="NIK-IN-2",
shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; IKKa [label="IKKa",
fillcolor="#FBBCO05", fontcolor="#202124"]; p100_RelB [label="p100-RelB", fillcolor="#F1F3F4",
fontcolor="#202124"]; p52_RelB [label="p52-RelB", fillcolor="#34A853", fontcolor="#FFFFFF"];
Nucleus [label="Nucleus", shape=oval, style=dashed, fillcolor="#FFFFFF",
fontcolor="#202124"]; Gene_Expression [label="Target Gene\nExpression",
fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Ligand -> Receptor [label="Binds"]; Receptor -> TRAF_complex [label="Recruits &
Disrupts"]; TRAF_complex -> NIK [label="Prevents Degradation”, style=dashed,
arrowhead=tee]; NIK -> I[KKa [label="Phosphorylates”]; NIK_IN_2 -> NIK [label="Inhibits",
color="#EA4335"]; IKKa -> p100_RelB [label="Phosphorylates p100"]; p100_RelB -> p52_RelB
[label="Processing"]; p52_RelB -> Nucleus [label="Translocates"]; Nucleus ->
Gene_Expression [label="Induces"]; }

Caption: Inhibition of the noncanonical NF-kB pathway by NIK-IN-2.

Experimental Protocols
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In Vitro Kinase Assay: To determine the potency of NIK-IN-2, a standard in vitro kinase assay
can be performed. Recombinant human NIK enzyme is incubated with a specific substrate
(e.g., a peptide derived from IKKa) and ATP in a suitable buffer. NIK-IN-2 is added at varying
concentrations. The kinase reaction is allowed to proceed for a defined period, and the amount
of phosphorylated substrate is quantified. This can be done using methods such as radioactive
labeling (32P-ATP), fluorescence-based assays, or mass spectrometry. The IC50 value is then
calculated by plotting the percentage of inhibition against the inhibitor concentration.

Cell-Based p100 Processing Assay: To assess the cellular activity of NIK-IN-2, a p100
processing assay can be conducted. A suitable cell line (e.g., one that overexpresses NIK or is
stimulated to activate the noncanonical NF-kB pathway) is treated with different concentrations
of NIK-IN-2. After a specific incubation time, cell lysates are prepared and subjected to Western
blotting. The levels of p100 and its processed form, p52, are detected using specific antibodies.
A reduction in the p52/p100 ratio in the presence of NIK-IN-2 indicates its inhibitory activity in a
cellular context.

Fujifilm X-T2: A High-Performance Mirrorless
Camera

The Fujifilm X-T2 is a mirrorless interchangeable-lens camera known for its robust build,
excellent image quality, and advanced features. It is targeted towards professional and
enthusiast photographers.

Key Performance Specifications
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Feature Specification Reference

24.3MP APS-C X-Trans CMOS

Sensor

I

200-12800 (expandable to
ISO Range

100-51200)

Up to 8 fps (mechanical
Continuous Shooting shutter), 11 fps with optional

grip, 14 fps (electronic shutter)

91-point hybrid AF system (up
Autofocus )

to 325 points)
Video Recording 4K UHD at up to 30 fps

2.36-million-dot high-resolution
Viewfinder organic EL electronic

viewfinder

3.0-inch, 1.04-million-dot,
LCD Screen

three-direction tilting LCD

Performance Highlights

The Fujifilm X-T2 is lauded for its significant improvements in autofocus performance over its
predecessor, the X-T1, particularly in continuous autofocus (AF-C) mode for tracking moving
subjects. The camera offers customizable AF-C settings to tailor the tracking sensitivity to
different scenarios. The inclusion of a 24.3MP X-Trans CMOS Il sensor delivers high-
resolution images with excellent color reproduction and fine detail.

For videographers, the X-T2 was a notable step up in the Fuijifilm X-series, offering 4K video
recording. The optional Vertical Power Booster Grip not only improves handling, especially with
larger lenses, but also enhances the camera's performance by allowing for faster burst
shooting and extending video recording times.

/Il Nodes Scene [label="Scene", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Lens
[label="Fujinon Lens", fillcolor="#F1F3F4", fontcolor="#202124"]; XT2_Body [label="Fuijifilm X-
T2 Body", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Sensor [label="24.3MP X-Trans\nCMOS
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[l Sensor", fillcolor="#FBBCO05", fontcolor="#202124"]; Processor [label="X-Processor Pro",
fillcolor="#FBBCO05", fontcolor="#202124"]; EVF_LCD [label="EVF / Tilting LCD",
shape=parallelogram, fillcolor="#F1F3F4", fontcolor="#202124"]; Memory_Card [label="Dual
SD Cards", shape=cylinder, fillcolor="#F1F3F4", fontcolor="#202124"]; RAW_JPEG
[label="RAW / JPEG File", shape=document, fillcolor="#34A853", fontcolor="#FFFFFF"];
Post_Processing [label="Post-Processing\nSoftware", fillcolor="#F1F3F4",
fontcolor="#202124"]; Final_Image [label="Final Image", shape=ellipse, fillcolor="#34A853",
fontcolor="#FFFFFF"];

I/l Edges Scene -> Lens; Lens -> XT2_Body; XT2_Body -> Sensor [label="Light"]; Sensor ->
Processor [label="Data"]; Processor -> EVF_LCD [label="Live View"]; XT2_Body -> EVF_LCD
[label="Composition"]; Processor -> Memory_Card [label="Writes"]; Memory_Card ->
RAW_JPEG; RAW_JPEG -> Post_Processing; Post_Processing -> Final_Image; }

Caption: A simplified workflow from scene capture to final image using the Fuijifilm X-T2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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